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Compound of Interest

Compound Name: 2-Hydroxy-5-iodobenzaldehyde

Cat. No.: B156012 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of 2-Hydroxy-5-
iodobenzaldehyde, a halogenated organic compound. Adherence to these protocols is

essential to mitigate risks and comply with safety regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with 2-Hydroxy-5-iodobenzaldehyde. This compound is known to cause skin and eye

irritation, and may also lead to respiratory irritation.[1] Furthermore, it is toxic to aquatic life with

long-lasting effects. Therefore, all handling and disposal operations must be conducted in a

well-ventilated area, preferably within a fume hood, while wearing appropriate personal

protective equipment (PPE).[2][3] Recommended PPE includes safety goggles, a lab coat, and

nitrile gloves.[2][3]

Quantitative Data Summary
The following table summarizes the key hazard information for 2-Hydroxy-5-
iodobenzaldehyde, compiled from safety data sheets.
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1]

Specific target organ toxicity Category 3
H335: May cause respiratory

irritation[1]

Reproductive toxicity Category 1B
H360: May damage fertility or

the unborn child

Acute aquatic hazard Category 2
H411: Toxic to aquatic life with

long lasting effects

Flammable liquids Category 4 H227: Combustible liquid

Experimental Protocol: Waste Disposal Procedure
The proper disposal of 2-Hydroxy-5-iodobenzaldehyde requires a systematic approach to

ensure the safety of laboratory personnel and the environment. As a halogenated organic

compound, it must be treated as hazardous waste and segregated from other waste streams.

[2][3][4]

Materials:

Designated "Halogenated Organic Waste" container[2][3]

Hazardous waste tag

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Fume hood

Procedure:

Segregation: At the point of generation, identify 2-Hydroxy-5-iodobenzaldehyde waste and

keep it separate from non-halogenated organic waste and general laboratory trash.[4][5]
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Never mix halogenated waste with other waste streams to prevent dangerous reactions and

ensure proper disposal.[5]

Container Labeling: Obtain a designated waste container, often color-coded (e.g., green-

labeled carboys for halogenated organics), from your institution's Environmental Health and

Safety (EHS) department.[4][5] Before adding any waste, affix a hazardous waste tag to the

container and fill out all required information, including the chemical name and quantity.

Waste Collection:

Small Quantities: For very small residual amounts, one suggested method is to allow for

controlled evaporation in a shallow vessel inside a fume hood.[2][3]

Large Quantities: For larger volumes, transfer the waste to the designated "Halogenated

Organic Waste" container located within a fume hood.[2][3]

Secure Storage: Keep the waste container tightly closed when not in use and store it in a

designated, well-ventilated satellite accumulation area.[6]

Final Disposal: Arrange for the collection of the waste container by authorized waste

management personnel.[2][3] An alternative disposal method for this compound is to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[1] However, this should only be performed by a

licensed waste disposal facility. Always follow your institution's specific waste management

protocols.[3]

Decontamination: Thoroughly decontaminate any equipment or surfaces that have come into

contact with 2-Hydroxy-5-iodobenzaldehyde using an appropriate solvent. Dispose of the

cleaning materials as halogenated waste.

Documentation: Maintain a detailed record of the disposed chemical, including the quantity

and date of disposal.

Disposal Workflow Visualization
The following diagram illustrates the logical steps for the proper disposal of 2-Hydroxy-5-
iodobenzaldehyde.
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Start: Generation of
2-Hydroxy-5-iodobenzaldehyde Waste

Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

Segregate Waste:
Identify as Halogenated Organic

Use Designated & Labeled
'Halogenated Organic Waste' Container

Transfer Waste into Container
(Inside Fume Hood)

Securely Close and Store Container
in Designated Satellite Area

Arrange for Professional Disposal
(via EHS or Licensed Contractor)

End: Waste Disposed Safely

Click to download full resolution via product page

Disposal workflow for 2-Hydroxy-5-iodobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

